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Compound of Interest

Compound Name: Trachelosiaside

Cat. No.: B1646053

In-Depth Technical Guide to Trachelosiaside

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trachelosiaside is a lignan glycoside that has been isolated from plants of the
Trachelospermum genus. This technical guide provides a comprehensive overview of the
chemical structure, properties, and reported biological activities of Trachelosiaside. Detailed
experimental protocols for its isolation and characterization, including spectroscopic data, are
presented to support further research and development efforts.

Chemical Structure and Properties

Trachelosiaside is a lignan C-glucoside. Its chemical structure is characterized by a
matairesinol aglycone with a 3-D-glucopyranosyl group attached to the C-5' position of the
aromatic ring.

Table 1: Chemical and Physical Properties of Trachelosiaside
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CAS Number

106647-12-5

[1]

Molecular Formula

C26H32011

[2]

Molecular Weight

520.53 g/mol

[2]

IUPAC Name

(3R,4R)-4-[(3,4-
dimethoxyphenyl)methyl]-3-{[4-
hydroxy-3-methoxy-5-
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Diagram 1: Chemical Structure of Trachelosiaside
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Caption: 2D representation of the chemical structure of Trachelosiaside.

Spectroscopic Data

The structural elucidation of Trachelosiaside was achieved through various spectroscopic
techniques, primarily Nuclear Magnetic Resonance (NMR).

Table 2: 1H and 3C NMR Spectral Data for Trachelosiaside
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Position 13C (ppm) 'H (ppm, J in Hz)

Aglycone Moiety

1

OMe

OMe

Glucose Moiety

1||
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Note: Specific chemical shift
values from the primary
literature are pending full-text

access to the cited reference.

Experimental Protocols
Isolation and Purification of Trachelosiaside

A detailed experimental protocol for the isolation of Trachelosiaside has been reported from
Trachelospermum lucidum.[3] The general workflow is as follows:

Diagram 2: Isolation Workflow for Trachelosiaside
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Caption: General workflow for the isolation and purification of Trachelosiaside.
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Biological Activity

Lignans isolated from Trachelospermum species have been reported to possess a range of
biological activities, including anti-inflammatory and antitumor effects.[4][5] However, specific
studies detailing the signaling pathways modulated by Trachelosiaside are limited. Further
research is required to elucidate the precise mechanism of action and therapeutic potential of
this compound.

Conclusion

Trachelosiaside is a structurally interesting lignan C-glucoside with potential for further
investigation. This guide provides foundational information on its chemical nature and isolation.
Future studies should focus on obtaining detailed spectroscopic data, exploring its biological
activities, and elucidating the underlying signaling pathways to fully understand its
pharmacological potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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